![molecular formula C18H21N3OS B6087165 N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B6087165.png)
N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide
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Overview
Description
N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide, also known as BPTP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications as a pharmacological tool. BPTP is a small molecule that has been synthesized through various methods and has been shown to have a unique mechanism of action that may have implications for the treatment of various diseases.
Mechanism of Action
N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has a unique mechanism of action that involves the modulation of various ion channels and receptors in the body. It has been shown to selectively inhibit the TRPC5 ion channel, which plays a role in calcium signaling and has been implicated in various diseases. This compound has also been shown to modulate the activity of the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to inhibit the activity of the TRPC5 ion channel, which may have implications for the treatment of various diseases, including hypertension and chronic pain. This compound has also been shown to modulate the activity of the α7 nicotinic acetylcholine receptor, which may have implications for the treatment of various neurological disorders, including Alzheimer's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has several advantages as a pharmacological tool for scientific research. It is a small molecule that can be easily synthesized and modified, making it a useful tool for studying the effects of various drugs on ion channels and receptors. However, this compound also has several limitations. It has relatively low potency and selectivity for its targets, which may limit its usefulness in certain experiments. Additionally, this compound has not been extensively studied in vivo, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for the study of N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide and its potential applications in scientific research. One direction is the development of more potent and selective analogs of this compound that can be used to study the activity of ion channels and receptors in more detail. Another direction is the study of this compound in vivo, which may provide more insight into its potential therapeutic applications. Finally, the study of this compound in combination with other drugs may provide new avenues for the treatment of various diseases.
Synthesis Methods
N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide can be synthesized through various methods, including the use of palladium-catalyzed coupling reactions, Suzuki-Miyaura cross-coupling, and Buchwald-Hartwig amination. The most commonly used method for synthesizing this compound involves the use of palladium-catalyzed coupling reactions, which involves the reaction of a pyrrole-2-carboxylic acid derivative with a thieno[2,3-b]pyridine-2-boronic acid derivative in the presence of a palladium catalyst.
Scientific Research Applications
N-butyl-4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide has been shown to have potential applications in scientific research as a pharmacological tool. It has been used to study the role of various ion channels and receptors in the body, including the TRPC5 ion channel and the α7 nicotinic acetylcholine receptor. This compound has also been used to study the effects of various drugs on these targets and has been shown to have potential therapeutic applications for various diseases, including Alzheimer's disease, schizophrenia, and cancer.
properties
IUPAC Name |
N-butyl-4,6-dimethyl-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c1-4-5-8-19-17(22)16-15(21-9-6-7-10-21)14-12(2)11-13(3)20-18(14)23-16/h6-7,9-11H,4-5,8H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHZJYLUIHDEQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=C(C2=C(S1)N=C(C=C2C)C)N3C=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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